Cas no 68883-87-4 (2H-Thiopyran, 2-(1,1-dimethylethyl)-)

• Product Name: 2H-Thiopyran, 2-(1,1-dimethylethyl)-
• CAS No: 68883-87-4
• MF: C₉H₁₄S
• MW: 154.272461414337
• CID: 392488
• PubChem ID: 12427625
• Update Time: 2025-04-19

2H-Thiopyran, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, 2-(1,1-dimethylethyl)-
• 2-tert-butyl-2H-thiopyran
• 68883-87-4
• SCHEMBL861965
• DTXSID20497791

• Inchi： 1S/C9H14S/c1-9(2,3)8-6-4-5-7-10-8/h4-8H,1-3H3
• InChI Key： LSJPQAWUIFNKJF-UHFFFAOYSA-N
• SMILES： S1C=CC=CC1C(C)(C)C

Computed Properties

• Exact Mass: 154.08162162g/mol
• Monoisotopic Mass: 154.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans